4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one

Specification

• CAS No.: 1291847-58-9
• Molecular Formula: C24H17BrN4O2
• Molecular Weight: 473.33
• IUPAC Name: 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1-one
• Standard InChI: InChI=1S/C24H17BrN4O2/c1-14-10-11-18(12-15(14)2)29-24(30)20-9-4-3-8-19(20)21(27-29)23-26-22(28-31-23)16-6-5-7-17(25)13-16/h3-13H,1-2H3
• Standard InChI Key: AEYKIINXEZOVKW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)Br)C

Introduction

Synthesis

The synthesis of compounds like 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one typically involves multi-step reactions:

• Formation of Oxadiazole: This involves condensation reactions between appropriate precursors.

• Coupling Reactions: To attach the phthalazinone and phenyl groups, techniques like Suzuki coupling or other cross-coupling methods might be employed.

• Purification: Final steps involve purification to achieve high purity, often using chromatography.

Data Table for Similar Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1(2H)-one	Not specified	Not specified	Not specified
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]	C19H13BrFN5O2	442.2	1775421-01-6
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-7-methoxycoumarin	C18H11BrN2O4	399.200	Not specified

Research Findings

While specific research findings for 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one are not available, compounds with similar structures have shown promise in various biological activities. The presence of a phthalazinone core and oxadiazole ring suggests potential for interaction with biological targets, which could be explored in future studies.